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Compound of Interest

Compound Name: Leniolisib

Cat. No.: B608518 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of Leniolisib for

long-term experiments. Below you will find troubleshooting guides and frequently asked

questions to ensure the integrity of your research.

Leniolisib Storage and Stability
Proper storage and handling of Leniolisib are critical for maintaining its efficacy and ensuring

reproducible experimental outcomes. The following tables summarize the recommended

storage conditions and solubility data.

Table 1: Leniolisib Long-Term Storage Conditions
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Condition Temperature Humidity Additional Notes

Solid Form (As

dispensed)

20°C to 25°C (68°F to

77°F)
Controlled

Excursions permitted

between 15°C to 30°C

(59°F to 86°F). Do not

refrigerate. Store in

the original container.

[1]

Stock Solutions

(General)
-20°C or -80°C N/A

Aliquot to avoid

repeated freeze-thaw

cycles.[2] The long-

term stability of stock

solutions has not been

publicly detailed;

preparing fresh

solutions is

recommended for

maximal efficacy.

Table 2: Leniolisib Solubility for In Vitro Experiments

Solvent/Formulation System Achievable Concentration

10% DMSO + 40% PEG300 + 5% Tween-80 +

45% Saline
≥ 2.5 mg/mL (5.55 mM)[2]

10% DMSO + 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL (5.55 mM)[2]

10% DMSO + 90% Corn Oil ≥ 2.5 mg/mL (5.55 mM)[2]

General Aqueous Solubility <1 mg/mL[3]

Experimental Protocols & Signalling Pathway
Methodology for Preparing a Leniolisib Formulation
To achieve a working solution of Leniolisib, for example in a formulation of 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% Saline, the following sequential mixing process is advised:
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Start by dissolving Leniolisib in DMSO to create a concentrated stock solution.

To prepare a 1 mL working solution, take the required volume of the DMSO stock and add it

to the PEG300, ensuring the mixture is homogenous.

Next, add the Tween-80 to the DMSO/PEG300 mixture and mix thoroughly.

Finally, add the saline to reach the final volume of 1 mL and mix until a clear solution is

obtained.[2]

Leniolisib and the PI3Kδ Signaling Pathway
Leniolisib is a selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) enzyme.[4][5]

In certain immune disorders, such as Activated PI3Kδ Syndrome (APDS), this pathway is

overactive.[6][7] Leniolisib works by blocking the activity of PI3Kδ, which in turn modulates

downstream signaling through the AKT/mTOR pathway.[8][9] This inhibition helps to normalize

immune cell function.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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